N-(5-chloro-2-methoxyphenyl)-3-methoxy-4-nitro-1H-pyrazole-5-carboxamide

• Molecular Formula: C12H11ClN4O5
• Molecular Weight: 326.69 g/mol
• IUPAC Name: N-(5-chloro-2-methoxyphenyl)-3-methoxy-4-nitro-1H-pyrazole-5-carboxamide
• InChI: InChI=1S/C12H11ClN4O5/c1-21-8-4-3-6(13)5-7(8)14-11(18)9-10(17(19)20)12(22-2)16-15-9/h3-5H,1-2H3,(H,14,18)(H,15,16)
• InChI Key: IZVIVZZJEVCUCV-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)Cl)NC(=O)C2=C(C(=NN2)OC)[N+](=O)[O-]

Description

N-(5-chloro-2-methoxyphenyl)-3-methoxy-4-nitro-1H-pyrazole-5-carboxamide, also known as CMNPC, is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. CMNPC is a pyrazole carboxamide derivative that has been synthesized through various methods.

Mechanism of Action

The mechanism of action of N-(5-chloro-2-methoxyphenyl)-3-methoxy-4-nitro-1H-pyrazole-5-carboxamide is not fully understood. However, studies have suggested that N-(5-chloro-2-methoxyphenyl)-3-methoxy-4-nitro-1H-pyrazole-5-carboxamide exerts its anti-cancer and anti-inflammatory effects through the inhibition of specific signaling pathways. N-(5-chloro-2-methoxyphenyl)-3-methoxy-4-nitro-1H-pyrazole-5-carboxamide has been found to inhibit the activation of NF-κB, a transcription factor that plays a crucial role in inflammation and cancer development. N-(5-chloro-2-methoxyphenyl)-3-methoxy-4-nitro-1H-pyrazole-5-carboxamide has also been shown to inhibit the activity of AKT, a protein kinase that is involved in cell survival and proliferation.
Biochemical and Physiological Effects
Studies have reported that N-(5-chloro-2-methoxyphenyl)-3-methoxy-4-nitro-1H-pyrazole-5-carboxamide exhibits low toxicity and has a good safety profile. N-(5-chloro-2-methoxyphenyl)-3-methoxy-4-nitro-1H-pyrazole-5-carboxamide has been found to induce cell cycle arrest and apoptosis in cancer cells, leading to a reduction in cancer cell growth and proliferation. N-(5-chloro-2-methoxyphenyl)-3-methoxy-4-nitro-1H-pyrazole-5-carboxamide has also been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(5-chloro-2-methoxyphenyl)-3-methoxy-4-nitro-1H-pyrazole-5-carboxamide in lab experiments is its high yield and low toxicity. N-(5-chloro-2-methoxyphenyl)-3-methoxy-4-nitro-1H-pyrazole-5-carboxamide is also relatively easy to synthesize, making it a cost-effective compound for research purposes. However, one of the limitations of using N-(5-chloro-2-methoxyphenyl)-3-methoxy-4-nitro-1H-pyrazole-5-carboxamide is the lack of understanding of its mechanism of action. Further studies are needed to elucidate the exact molecular targets of N-(5-chloro-2-methoxyphenyl)-3-methoxy-4-nitro-1H-pyrazole-5-carboxamide.

Future Directions

There are several future directions for the research on N-(5-chloro-2-methoxyphenyl)-3-methoxy-4-nitro-1H-pyrazole-5-carboxamide. One direction is to investigate the potential of N-(5-chloro-2-methoxyphenyl)-3-methoxy-4-nitro-1H-pyrazole-5-carboxamide as a therapeutic agent for cancer and inflammatory diseases. Further studies are needed to determine the optimal dosage and administration of N-(5-chloro-2-methoxyphenyl)-3-methoxy-4-nitro-1H-pyrazole-5-carboxamide for these conditions. Another direction is to investigate the molecular targets of N-(5-chloro-2-methoxyphenyl)-3-methoxy-4-nitro-1H-pyrazole-5-carboxamide and its mechanism of action. This will provide a better understanding of the potential therapeutic properties of N-(5-chloro-2-methoxyphenyl)-3-methoxy-4-nitro-1H-pyrazole-5-carboxamide and aid in the development of more effective treatments. Finally, further studies are needed to evaluate the safety and toxicity of N-(5-chloro-2-methoxyphenyl)-3-methoxy-4-nitro-1H-pyrazole-5-carboxamide in animal models and clinical trials.

Synthesis Methods

The synthesis of N-(5-chloro-2-methoxyphenyl)-3-methoxy-4-nitro-1H-pyrazole-5-carboxamide has been reported through various methods, including the reaction of 2-methoxy-5-chlorobenzoic acid with hydrazine hydrate, followed by treatment with nitric acid and acetic anhydride. Another method involves the reaction of 5-chloro-2-methoxybenzoyl chloride with 3-amino-4-methoxyphenol followed by treatment with nitric acid and acetic anhydride. Both methods result in the formation of N-(5-chloro-2-methoxyphenyl)-3-methoxy-4-nitro-1H-pyrazole-5-carboxamide with high yields.

Scientific Research Applications

N-(5-chloro-2-methoxyphenyl)-3-methoxy-4-nitro-1H-pyrazole-5-carboxamide has been studied for its potential therapeutic properties, particularly in the treatment of cancer and inflammation-related disorders. Studies have shown that N-(5-chloro-2-methoxyphenyl)-3-methoxy-4-nitro-1H-pyrazole-5-carboxamide exhibits anti-proliferative activity against cancer cells, including breast, prostate, and colon cancer cells. N-(5-chloro-2-methoxyphenyl)-3-methoxy-4-nitro-1H-pyrazole-5-carboxamide has also been found to possess anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.